Cas no 36183-27-4 (1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-)
36183-27-4 structure
Product Name:1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-
CAS No:36183-27-4
MF:C8H14O4
MW:174.194363117218
CID:323325
PubChem ID:252854
Update Time:2025-04-19
1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-
- methyl (4S,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
- 36183-27-4
- starbld0008064
- 117181-61-0
- NSC75103
- (4S,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid Methyl Ester
- SCHEMBL15325117
- NSC-75103
- DTXSID80957588
-
- Inchi: 1S/C8H14O4/c1-5-6(7(9)10-4)12-8(2,3)11-5/h5-6H,1-4H3/t5-,6-/m0/s1
- InChI Key: AELKYRWKHKGMAD-WDSKDSINSA-N
- SMILES: O1[C@@H](C)[C@@H](C(=O)OC)OC1(C)C
Computed Properties
- Exact Mass: 174.08922
- Monoisotopic Mass: 174.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.044
- Boiling Point: 243.8°Cat760mmHg
- Flash Point: 93.9°C
- Refractive Index: 1.417
- PSA: 44.76
- LogP: 0.69940
1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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